Cas no 85324-95-4 (1-isocyanato-2-methoxy-4-methylbenzene)

1-isocyanato-2-methoxy-4-methylbenzene structure
85324-95-4 structure
Product Name:1-isocyanato-2-methoxy-4-methylbenzene
CAS No:85324-95-4
MF:C9H9NO2
MW:163.173262357712
CID:4237601
PubChem ID:83914284
Update Time:2025-09-26

1-isocyanato-2-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-isocyanato-2-methoxy-4-methyl-
    • 1-isocyanato-2-methoxy-4-methylbenzene
    • DB-180927
    • SCHEMBL5252562
    • 85324-95-4
    • EN300-1834735
    • Inchi: 1S/C9H9NO2/c1-7-3-4-8(10-6-11)9(5-7)12-2/h3-5H,1-2H3
    • InChI Key: XAUHPLSATVSUHQ-UHFFFAOYSA-N
    • SMILES: C1(N=C=O)=CC=C(C)C=C1OC

Computed Properties

  • Exact Mass: 163.063328530Da
  • Monoisotopic Mass: 163.063328530Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.7Ų

1-isocyanato-2-methoxy-4-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1834735-0.05g
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$587.0 2023-09-19
Enamine
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$615.0 2023-09-19
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$642.0 2023-09-19
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$671.0 2023-09-19
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EN300-1834735-1.0g
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$943.0 2023-06-03
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Enamine
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Enamine
EN300-1834735-10.0g
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$4052.0 2023-06-03
Enamine
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